Cas no 61454-75-9 (Phenol, 2,2'-[oxybis(methyleneoxy)]bis-)

• Product Name: Phenol, 2,2'-[oxybis(methyleneoxy)]bis-
• CAS No: 61454-75-9
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 478704
• PubChem ID: 12303486
• Update Time: 2025-04-19

Phenol, 2,2'-[oxybis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-[oxybis(methyleneoxy)]bis-
• 2-[(2-hydroxyphenoxy)methoxymethoxy]phenol
• 61454-75-9
• DTXSID40486682

• Inchi： 1S/C14H14O5/c15-11-5-1-3-7-13(11)18-9-17-10-19-14-8-4-2-6-12(14)16/h1-8,15-16H,9-10H2
• InChI Key： HHHNDQVXOKDRNL-UHFFFAOYSA-N
• SMILES： O(COCOC1C=CC=CC=1O)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15